Cas no 1337606-41-3 (1-Bromo-4-chloro-2-ethoxybenzene)

• Product Name: 1-Bromo-4-chloro-2-ethoxybenzene
• CAS No: 1337606-41-3
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD18072545
• CID: 4740630
• Update Time: 2026-02-25

1-Bromo-4-chloro-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-2-ethoxybenzene

• MDL： MFCD18072545
• Inchi： 1S/C8H8BrClO/c1-2-11-8-5-6(10)3-4-7(8)9/h3-5H,2H2,1H3
• InChI Key： JTJMVAUHGCDHCR-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(Cl)C=C1OCC

Additional information on 1-Bromo-4-chloro-2-ethoxybenzene

1-Bromo-4-chloro-2-ethoxybenzene (CAS No. 1337606-41-3): An Overview of Its Synthesis, Properties, and Applications

1-Bromo-4-chloro-2-ethoxybenzene (CAS No. 1337606-41-3) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromine, chlorine, and ethoxy functional groups, which confer it with a range of reactivity and stability profiles that make it an attractive building block for the synthesis of more complex molecules.

The synthesis of 1-Bromo-4-chloro-2-ethoxybenzene typically involves a multi-step process that begins with the bromination of 4-chloro-2-ethoxybenzene. This can be achieved through various methods, such as the use of N-bromosuccinimide (NBS) in the presence of a radical initiator or through electrophilic bromination using bromine in a suitable solvent. The choice of method depends on the desired yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

The physical and chemical properties of 1-Bromo-4-chloro-2-ethoxybenzene are well-documented. It is a colorless liquid at room temperature with a characteristic aromatic odor. The compound is insoluble in water but readily soluble in organic solvents such as dichloromethane, ethanol, and toluene. Its boiling point is around 200°C, and it has a density of approximately 1.5 g/cm³. These properties make it suitable for use in a variety of chemical processes where solubility and thermal stability are important considerations.

In terms of reactivity, 1-Bromo-4-chloro-2-ethoxybenzene is highly versatile. The presence of the bromine atom makes it an excellent leaving group for nucleophilic substitution reactions, while the chlorine atom can participate in electrophilic aromatic substitution reactions. The ethoxy group can be selectively cleaved under specific conditions to form phenolic derivatives or can be used as a protecting group during multi-step syntheses. These features make 1-Bromo-4-chloro-2-ethoxybenzene a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

One of the most significant applications of 1-Bromo-4-chloro-2-ethoxybenzene is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of several drugs with diverse therapeutic applications. For example, recent studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These derivatives are being investigated for their potential use in treating various diseases, including rheumatoid arthritis and certain types of cancer. The ability to fine-tune the structure of these derivatives through targeted modifications allows researchers to optimize their pharmacological properties and reduce side effects.

In materials science, 1-Bromo-4-chloro-2-ethoxybenzene has found applications in the development of advanced functional materials. Its unique combination of functional groups makes it suitable for use as a monomer or cross-linking agent in polymer synthesis. Polymers derived from this compound have been shown to exhibit excellent thermal stability, mechanical strength, and chemical resistance, making them ideal for use in high-performance applications such as coatings, adhesives, and electronic devices.

The environmental impact of 1-Bromo-4-chloro-2-ethoxybenzene is another area of active research. While the compound itself is not classified as hazardous under current regulations, its production and use must be carefully managed to minimize environmental risks. Recent studies have focused on developing more sustainable synthetic methods that reduce waste generation and energy consumption. Additionally, efforts are being made to improve the biodegradability of products derived from this compound to ensure their safe disposal.

In conclusion, 1-Bromo-4-chloro-2-ethoxybenzene (CAS No. 1337606-41-3) is a multifaceted organic compound with a wide range of applications in various fields. Its unique combination of functional groups makes it an attractive building block for the synthesis of more complex molecules with diverse properties and functionalities. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry.